Cas no 62122-52-5 (Sodium, [tris(4-nitrophenyl)methyl]-)

• Product Name: Sodium, [tris(4-nitrophenyl)methyl]-
• CAS No: 62122-52-5
• MF: C₁₉H₁₂N₃NaO₆
• MW: 401.30485534668
• CID: 457268
• PubChem ID: 78065585
• Update Time: 2025-04-19

Sodium, [tris(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Sodium, [tris(4-nitrophenyl)methyl]-
• tris(4-nitrophenyl)methylsodium
• 62122-52-5
• Sodium tris(4-nitrophenyl)methanide
• DTXSID30811681

• Inchi： 1S/C19H12N3O6.Na/c23-20(24)16-7-1-13(2-8-16)19(14-3-9-17(10-4-14)21(25)26)15-5-11-18(12-6-15)22(27)28;/h1-12H;/q-1;+1
• InChI Key： FXVCYSXPXRCJCJ-UHFFFAOYSA-N
• SMILES： [Na+].[O-][N+](C1C=CC(=CC=1)[C-](C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 401.06246
• Monoisotopic Mass: 401.06237939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 129.42